(E)-N-(6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-isopropoxybenzamide

• IUPAC Name: N-(6-bromo-3-methyl-1,3-benzothiazol-2-ylidene)-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C18H17BrN2O2S/c1-11(2)23-14-7-4-12(5-8-14)17(22)20-18-21(3)15-9-6-13(19)10-16(15)24-18/h4-11H,1-3H3
• InChI Key: TXKVPPLLAWUPFV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)Br)C
• Molecular Formula: C18H17BrN2O2S
• Molecular Weight: 405.3 g/mol

Description

6-Bromobenzo[d]thiazol-2(3H)-one is a chemical compound used in the synthesis of various derivatives. It’s a key component in the creation of 1,2,3-triazole derivatives.

Synthesis Analysis

A series of new 6-bromobenzo[d]thiazol-2(3H)-one derived 1,2,3-triazole derivatives have been synthesized by 1,3-dipolar cycloaddition of 6-bromobenzo[d]thiazol-2(3H)-one with propargyl bromide and different aryl azides in a copper catalyzed one-pot reaction.

Chemical Reactions Analysis

The 6-bromobenzo[d]thiazol-2(3H)-one undergoes a 1,3-dipolar cycloaddition with propargyl bromide and different aryl azides to form 1,2,3-triazole derivatives.

Scientific Research Applications

Anticancer Research

• The compound’s structure suggests potential cytotoxic activity. Researchers have synthesized derivatives of this compound through 1,3-dipolar cycloaddition, resulting in 1,2,3-triazole hybrids. These derivatives were evaluated for their in vitro cytotoxicity against human cancer cell lines (MCF-7 and HeLa). .

Antibacterial Properties

• In addition to its anticancer potential, the compound’s derivatives were also studied for antibacterial activity. .

Pesticidal Agents

• Similar compounds with substituted benzothiazole moieties have been evaluated for insecticidal properties. .

Heterocyclic Chemistry

• The compound’s heterocyclic structure, containing both benzothiazole and 1,2,3-triazole moieties, makes it interesting for further exploration in medicinal chemistry. .

Mechanism of Action

While the mechanism of action for “(E)-N-(6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-isopropoxybenzamide” is not available, the 1,2,3-triazole derivatives synthesized from 6-bromobenzo[d]thiazol-2(3H)-one have shown good cytotoxicity against human cancer cell lines MCF-7 and HeLa.

Future Directions

The development of novel chemotherapeutics, which selectively act on the target without side effects, has become a primary objective of medicinal chemists. The 1,2,3-triazole derivatives synthesized from 6-bromobenzo[d]thiazol-2(3H)-one have shown promising results in cytotoxicity and antibacterial activity, indicating potential for future research and development.